Cas no 49629-98-3 (2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid)
49629-98-3 structure
Product Name:2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid
CAS No:49629-98-3
MF:C12H12O9
MW:300.218284606934
CID:2640271
PubChem ID:15544965
Update Time:2025-04-21
2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[2,3-bis(carboxymethoxy)phenoxy]acetic acid
- tris(carboxymethoxy)benzene
- 49629-98-3
- SCHEMBL1145948
- DTXSID20573928
- 2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid
-
- Inchi: 1S/C12H12O9/c13-9(14)4-19-7-2-1-3-8(20-5-10(15)16)12(7)21-6-11(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: MVXYTRNPKSARHR-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C(=CC=CC=1OCC(=O)O)OCC(=O)O
Computed Properties
- Exact Mass: 300.04813196Da
- Monoisotopic Mass: 300.04813196Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 140Ų
2,2',2''-[Benzene-1,2,3-triyltris(oxy)]triacetic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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